2-Benzylsulfanyl-5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-benzylsulfanyl-5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C20H21N3O3S2/c24-28(25,23-12-5-2-6-13-23)18-11-7-10-17(14-18)19-21-22-20(26-19)27-15-16-8-3-1-4-9-16/h1,3-4,7-11,14H,2,5-6,12-13,15H2
• InChI Key: SDLCFFWMEGLWOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NN=C(O3)SCC4=CC=CC=C4
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

2-Benzylsulfanyl-5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Spectral Analysis

The synthesis of 2-Benzylsulfanyl-5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazole derivatives has been a focal point of research due to their potential biological activities. Studies have elaborated on the synthesis processes, involving the conversion of benzenesulfonyl chloride with ethyl isonipecotate and further reactions leading to the target compounds. Spectral analysis, including 1H-NMR, IR, and mass spectral data, confirms the structures of these synthesized compounds (Khalid et al., 2016).

Antibacterial and Antimicrobial Activities

Several studies have evaluated the antibacterial and antimicrobial properties of these compounds. For example, N-substituted derivatives have shown moderate to significant activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Similarly, compounds synthesized from 2-benzylsulfanyl-nicotinic acid have demonstrated promising antimicrobial and antimycobacterial activities, though without significant antitumor effects (Patel et al., 2013).

Enzyme Inhibition for Alzheimer’s Disease Treatment

Research into Alzheimer’s disease treatment has led to the synthesis of derivatives aiming to inhibit specific enzymes related to the disease's progression. Compounds have been synthesized and evaluated for their ability to inhibit the acetylcholinesterase enzyme, a target in Alzheimer’s disease management (Rehman et al., 2018).

Pharmacological Evaluation

Pharmacological evaluations of these derivatives include testing for antibacterial, anti-enzymatic potential, and cytotoxic behavior. For instance, compounds have been assessed against bacterial strains and evaluated for their inhibition potential against lipoxygenase (LOX) enzyme, with some showing good inhibitory effects on gram-negative bacterial strains (Nafeesa et al., 2017).